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Compound of Interest

Compound Name: 5-Phenoxypentyl Bromide

Cat. No.: B1581484

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and fine chemical synthesis, the precise
characterization of intermediates is paramount. 5-Phenoxypentyl bromide, a key building
block in the synthesis of various biologically active molecules, presents a unique spectroscopic
profile. This guide provides an in-depth spectroscopic characterization of 5-phenoxypentyl
bromide, offering a comparative analysis with its structural analog, 1-bromo-5-
methoxypentane, to illuminate the subtle yet significant influence of the phenoxy group.
Through a detailed examination of Nuclear Magnetic Resonance (*H and 3C NMR), Infrared
(IR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a practical reference
for researchers, ensuring confident identification and quality assessment.

The Structural Significance: Phenoxy vs. Methoxy

The seemingly minor substitution of a phenyl ring for a methyl group at the ether oxygen
dramatically alters the electronic and steric environment of the molecule. This guide will dissect
how this change manifests in the spectroscopic data, providing a deeper understanding of
structure-property relationships.
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Spectroscopic Characterization Workflow
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 To cite this document: BenchChem. [A Comprehensive Spectroscopic Guide to 5-
Phenoxypentyl Bromide: A Comparative Analysis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1581484#complete-spectroscopic-
characterization-of-5-phenoxypentyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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